Licofelone metabolite M1
Licofelone metabolite M1
Brand Name:
Vulcanchem
CAS No.:
1033702-58-7
VCID:
VC0024190
InChI:
InChI=1S/C29H30ClNO8/c1-29(2)13-19-22(15-6-4-3-5-7-15)21(16-8-10-17(30)11-9-16)18(31(19)14-29)12-20(32)38-28-25(35)23(33)24(34)26(39-28)27(36)37/h3-11,23-26,28,33-35H,12-14H2,1-2H3,(H,36,37)/t23-,24-,25+,26-,28+/m0/s1
SMILES:
CC1(CC2=C(C(=C(N2C1)CC(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=CC=C(C=C4)Cl)C5=CC=CC=C5)C
Molecular Formula:
C29H30ClNO8
Molecular Weight:
556.008
Licofelone metabolite M1
CAS No.: 1033702-58-7
Cat. No.: VC0024190
Molecular Formula: C29H30ClNO8
Molecular Weight: 556.008
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1033702-58-7 |
|---|---|
| Molecular Formula | C29H30ClNO8 |
| Molecular Weight | 556.008 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-[2-(4-chlorophenyl)-6,6-dimethyl-1-phenyl-5,7-dihydropyrrolizin-3-yl]acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C29H30ClNO8/c1-29(2)13-19-22(15-6-4-3-5-7-15)21(16-8-10-17(30)11-9-16)18(31(19)14-29)12-20(32)38-28-25(35)23(33)24(34)26(39-28)27(36)37/h3-11,23-26,28,33-35H,12-14H2,1-2H3,(H,36,37)/t23-,24-,25+,26-,28+/m0/s1 |
| Standard InChI Key | WHKFJCYVPLCOGR-NLMMERCGSA-N |
| SMILES | CC1(CC2=C(C(=C(N2C1)CC(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=CC=C(C=C4)Cl)C5=CC=CC=C5)C |
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